Cas no 389606-98-8 (1H-1,2,4-Triazole,1-methyl-5-(1-methylethyl)-)

1H-1,2,4-Triazole,1-methyl-5-(1-methylethyl)- structure
389606-98-8 structure
Product Name:1H-1,2,4-Triazole,1-methyl-5-(1-methylethyl)-
CAS No:389606-98-8
MF:C6H11N3
MW:125.171640634537
CID:298989
PubChem ID:15496056
Update Time:2025-04-19

1H-1,2,4-Triazole,1-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,1-methyl-5-(1-methylethyl)-
    • 5-Isopropyl-1-methyl-1,2,4-triazole
    • 5-isopropyl-1-methyl-1H-1,2,4-triazole
    • 389606-98-8
    • 1-methyl-5-propan-2-yl-1,2,4-triazole
    • SCHEMBL10159734
    • FT-0742671
    • Inchi: 1S/C6H11N3/c1-5(2)6-7-4-8-9(6)3/h4-5H,1-3H3
    • InChI Key: UGXMOHLDXFRGHO-UHFFFAOYSA-N
    • SMILES: N1(C)C(C(C)C)=NC=N1

Computed Properties

  • Exact Mass: 125.095297364g/mol
  • Monoisotopic Mass: 125.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 92.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 30.7Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd